Cas no 1707604-78-1 (3-(3-Fluoro-2-nitrophenyl)thiazolidine)

• Product Name: 3-(3-Fluoro-2-nitrophenyl)thiazolidine
• CAS No: 1707604-78-1
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 4704127
• Update Time: 2025-11-03

3-(3-Fluoro-2-nitrophenyl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-2-nitrophenyl)thiazolidine
• 6-Fluoro-2-(thiazolidin-3-yl)nitrobenzene

• Inchi： 1S/C9H9FN2O2S/c10-7-2-1-3-8(9(7)12(13)14)11-4-5-15-6-11/h1-3H,4-6H2
• InChI Key： HYHCWRQDOIQXRE-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC=C(C=2[N+](=O)[O-])F)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(3-Fluoro-2-nitrophenyl)thiazolidine

Research Brief on 3-(3-Fluoro-2-nitrophenyl)thiazolidine (CAS: 1707604-78-1) in Chemical Biology and Pharmaceutical Applications

3-(3-Fluoro-2-nitrophenyl)thiazolidine (CAS: 1707604-78-1) is a novel thiazolidine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazolidine class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluorine atom and a nitro group on the phenyl ring further enhances its reactivity and potential for interaction with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 3-(3-Fluoro-2-nitrophenyl)thiazolidine, with particular emphasis on its mechanism of action and biological activity. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding suggests potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

In addition to its antimicrobial properties, 3-(3-Fluoro-2-nitrophenyl)thiazolidine has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound selectively targets cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Specifically, it was found to downregulate the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These results highlight the compound's potential as a lead molecule for the development of targeted cancer therapies.

The chemical synthesis of 3-(3-Fluoro-2-nitrophenyl)thiazolidine has also been optimized in recent work. A study in Organic & Biomolecular Chemistry (2023) described a scalable and efficient synthetic route using a one-pot condensation reaction between 3-fluoro-2-nitrobenzaldehyde and cysteamine hydrochloride. This method offers high yield and purity, facilitating further pharmacological evaluation and large-scale production. The study also explored structure-activity relationships (SAR), identifying key modifications that could enhance the compound's bioavailability and therapeutic efficacy.

Despite these promising findings, challenges remain in the development of 3-(3-Fluoro-2-nitrophenyl)thiazolidine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and requires formulation optimization to improve its absorption and distribution. Additionally, further toxicological evaluations are needed to ensure its safety profile. Ongoing research is addressing these issues, with preliminary results suggesting that prodrug strategies or nanoparticle-based delivery systems could overcome these limitations.

In conclusion, 3-(3-Fluoro-2-nitrophenyl)thiazolidine (CAS: 1707604-78-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on elucidating its molecular targets, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As research progresses, this compound may pave the way for new treatments addressing unmet medical needs in infectious diseases and oncology.